![molecular formula C15H22N2O17P2 B1261969 UDP-3-ketoglucose](/img/structure/B1261969.png)
UDP-3-ketoglucose
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Overview
Description
UDP-3-keto-alpha-D-glucose is uDP-sugar having 3-keto-alpha-D-glucose as the sugar component. It is an UDP-sugar and a secondary alpha-hydroxy ketone. It derives from a 3-dehydro-D-glucose. It is a conjugate acid of an UDP-3-keto-alpha-D-glucose(2-).
Scientific Research Applications
Molecular Evolution and Functional Divergence of UDP-Hexose 4-Epimerases
- Overview: UDP-glucose 4-epimerase (GalE) catalyzes interconversions in sugar metabolism, with varying substrate specificity. Studies on GalEs, which are part of the short-chain dehydrogenase/reductase superfamily, provide insights into the molecular evolution of UDP-hexose 4-epimerases across different organisms (Fushinobu, 2020).
Hexosamine Biosynthesis in Keratinocytes
- Overview: UDP-N-acetylglucosamine (UDP-GlcNAc) plays a crucial role in the synthesis of glycoconjugates and as a metabolic sensor. Research into hexosamine biosynthesis, involving enzymes like GFAT and GNPDA, contributes to understanding UDP-GlcNAc content and its impact on cellular homeostasis, with implications for conditions like diabetes and cancer (Oikari et al., 2016).
UDP-l-Rhamnose Conversion in Arabidopsis Thaliana
- Overview: Studies on Arabidopsis thaliana's RHM2/MUM4, involved in converting UDP-d-glucose to UDP-l-rhamnose, shed light on the enzymatic activities and molecular mechanisms underpinning this conversion. This research contributes to understanding the biosynthesis of cell wall components and natural compounds in plants (Oka et al., 2007).
properties
Molecular Formula |
C15H22N2O17P2 |
---|---|
Molecular Weight |
564.29 g/mol |
IUPAC Name |
[(2R,3S,5R,6R)-3,5-dihydroxy-6-(hydroxymethyl)-4-oxooxan-2-yl] [[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] hydrogen phosphate |
InChI |
InChI=1S/C15H22N2O17P2/c18-3-5-8(20)10(22)12(24)14(32-5)33-36(28,29)34-35(26,27)30-4-6-9(21)11(23)13(31-6)17-2-1-7(19)16-15(17)25/h1-2,5-6,8-9,11-14,18,20-21,23-24H,3-4H2,(H,26,27)(H,28,29)(H,16,19,25)/t5-,6-,8-,9-,11-,12-,13-,14-/m1/s1 |
InChI Key |
VRDZHCNPFRUVRQ-SZNRHJFNSA-N |
Isomeric SMILES |
C1=CN(C(=O)NC1=O)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)O[C@@H]3[C@@H](C(=O)[C@@H]([C@H](O3)CO)O)O)O)O |
Canonical SMILES |
C1=CN(C(=O)NC1=O)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OC3C(C(=O)C(C(O3)CO)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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